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Get Quote

Synthesis and Crystallization

The core synthesis involves tetrazotisation of 3,3′-dichlorobenzidine followed by azo coupling with specific

acetoacetanilide derivatives [1] [2]. Single crystals suitable for X-ray diffraction analysis are typically grown from high-

boiling-point organic solvents like 1,2,4-trichlorobenzene through slow cooling over several days [1].
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Molecular and Crystal Structure Features

Diarylide Yellow pigments exist exclusively in the bisketohydrazone tautomeric form in solid state [1] [2]. The molecular

conformation is non-planar, with torsional rotations around central biphenyl bond and anilide linkage [1]. Crystal structures

are characterized by:

Intermolecular hydrogen bonding networks involving ketohydrazone groups [1]

Molecules packed in stacked columns with antiparallel arrangement [2]
Substituents on anilide rings significantly influence crystal packing and intermolecular interactions [2]
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Comparative Crystal Structure Data

Table 1: Crystallographic Parameters of Diarylide Yellow Pigments

Pigment Crystal System Space Group a (Å) b (Å) c (Å) β (°) Reference

PY12 Monoclinic P 1 21/n 1 17.850 7.37 - - [1]

PY13 Monoclinic P 1 21/n 1 18.631 7.450 21.512 98.15 [2]

PY14 Monoclinic P 1 21/n 1 18.906 7.410 21.173 96.96 [2]

PY63 Monoclinic P 1 21/n 1 19.235 7.399 21.387 99.73 [2]

Performance Characteristics Comparison

Table 2: Technical Performance of Diarylide Yellow Pigments
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Pigment
Anilide
Substituents

Color
Strength

Transparency
Solvent
Resistance

Lightfastness
Primary
Applications

Reference

PY12 None

(unsubstituted)

Moderate High Moderate Lower Low-cost

printing inks

[2] [3]

PY13 2,4-dimethyl High High Good Good (mid-

shade)

European 4-

color process
printing

[2]

PY14 2-methyl High High Good Good Printing inks [2]

PY63 2-chloro - - - Inferior Limited use

printing inks

[2]

Key Experimental Protocols

X-ray Crystal Structure Determination

Crystal Growth: Dissolve crude pigment in 1,2,4-trichlorobenzene, heat to 200°C with stirring, then cool slowly over

several days [1]
Data Collection: Use Mo Kα radiation (λ=0.7107 Å), measure at room temperature [1]

Structure Solution: Direct methods, refined by full-matrix least-squares [1]

Performance Testing Methodologies

Color Strength: Visual comparison and spectrophotometric analysis against standards

Solvent Resistance: Test migration and bleeding in various organic media [3]
Lightfastness: Expose samples to standardized light sources, measure color change over time [2]

Critical Performance Insights

Structural Determinants: ortho-Methyl groups in PY13 and PY14 create more optimal crystal packing versus

unsubstituted PY12, explaining superior color strength and solvent resistance [2]
Application Trade-offs: High transparency makes these pigments ideal for printing inks, but lightfastness limitations

restrict outdoor applications [2]
Commercial Significance: PY13 represents the most commercially important pigment, providing optimal balance of

properties for process printing [2]

Conclusion for Researchers
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The crystal engineering of Diarylanilide Yellow pigments demonstrates how subtle changes in molecular structure,

particularly anilide ring substituents, profoundly impact solid-state packing and commercial performance. PY13 with 2,4-

dimethyl substituents offers the optimal balance of color strength, transparency, and fastness properties for demanding

printing applications.

Future development could explore novel substituent patterns and composite materials, like the PY13/SiO₂ core-shell

particles that enhance solvent resistance for electrophoretic display applications [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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